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Abstract
This document provides a comprehensive guide for the in vivo administration of Fsllry-NH2, a

selective peptide antagonist of Protease-Activated Receptor 2 (PAR2). It includes detailed

protocols for preparation and administration, a summary of known dosages, and an overview of

its mechanism of action and potential off-target effects. This guide is intended to assist

researchers in designing and executing in vivo studies involving Fsllry-NH2.

Introduction
Fsllry-NH2 is a widely used research tool for investigating the physiological and pathological

roles of PAR2, a G protein-coupled receptor involved in inflammation, pain, and other cellular

processes.[1] While primarily known as a PAR2 antagonist, it is crucial to note that Fsllry-NH2
has been shown to have off-target effects, most notably the activation of Mas-related G protein-

coupled receptor C11 (MrgprC11) in mice, which can induce scratching behavior.[2][3] This

dual activity should be carefully considered in the interpretation of experimental results.
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Mechanism of Action
2.1. PAR2 Antagonism

Fsllry-NH2 competitively inhibits the activation of PAR2 by proteases such as trypsin.[4] PAR2

is activated by proteolytic cleavage of its extracellular N-terminus, revealing a tethered ligand

that binds to the receptor and initiates downstream signaling. Fsllry-NH2 is thought to interfere

with the binding of this tethered ligand, thereby blocking PAR2-mediated signaling pathways.

2.2. Off-Target MrgprC11 Agonism

In mice, Fsllry-NH2 has been identified as an agonist for MrgprC11, a receptor expressed in

sensory neurons.[2][3] Activation of MrgprC11 by Fsllry-NH2 can lead to the sensation of itch

and subsequent scratching behavior. This effect is independent of PAR2 and represents a

significant consideration for in vivo studies in mice.

Signaling Pathways
3.1. PAR2 Signaling Pathway

Activation of PAR2 typically leads to the coupling of Gαq/11 and Gα12/13 G proteins, initiating

downstream signaling cascades that include the activation of phospholipase C (PLC),

subsequent production of inositol trisphosphate (IP3) and diacylglycerol (DAG), and the

mobilization of intracellular calcium. This can lead to the activation of protein kinase C (PKC)

and mitogen-activated protein kinases (MAPKs), ultimately resulting in various cellular

responses, including inflammation and pain signaling.
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3.2. MrgprC11 Signaling Pathway

The activation of MrgprC11 by Fsllry-NH2 in mice also involves Gαq/11-mediated signaling,

leading to PLC activation, intracellular calcium mobilization, and the activation of transient

receptor potential (TRP) channels. This cascade in sensory neurons is responsible for inducing

the sensation of itch.
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MrgprC11 Signaling Pathway Activation by Fsllry-NH2
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Quantitative Data Summary
The following tables summarize the available quantitative data for Fsllry-NH2. It is important to

note that comprehensive pharmacokinetic and toxicity data are not readily available in the

public domain. Researchers should perform pilot studies to determine the optimal dosage and

to assess potential toxicity for their specific experimental model and administration route.

Table 1: In Vivo Administration Dosages

Animal Model
Administration
Route

Dosage Application Reference

Rat Intranasal 50 µg per rat

Neuroprotection

after cardiac

arrest

[5]

Mouse
Intradermal

(hindpaw)
10 µg in 20 µL

Induction of

scratching

behavior

[2][3]

Note: Systemic administration dosages for mice (e.g., intraperitoneal, intravenous) are not well-

established in the literature. A different PAR2 antagonist, C391, has been used via hindpaw

injection in mice at doses of 7.5-75 µg to reduce thermal hyperalgesia, which may serve as a

preliminary reference for local administration studies.[6]

Table 2: Solubility Information

Solvent Concentration Notes Reference

Water 1 mg/mL -

DMSO 100 mg/mL

Use freshly opened

DMSO as it is

hygroscopic.

[4]

Experimental Protocols
5.1. Preparation of Fsllry-NH2 for In Vivo Administration
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5.1.1. Vehicle Formulation 1 (for injections)

This formulation is suitable for intraperitoneal, intravenous, and subcutaneous injections.

Components:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Procedure:

Weigh the required amount of Fsllry-NH2.

Prepare a stock solution of Fsllry-NH2 in DMSO.

In a separate tube, mix the PEG300 and Tween-80.

Add the Fsllry-NH2/DMSO stock solution to the PEG300/Tween-80 mixture and vortex

thoroughly.

Add the saline to the mixture and vortex again until a clear solution is obtained.

It is recommended to prepare this solution fresh on the day of use.[7]

5.1.2. Vehicle Formulation 2 (Aqueous Solution)

This formulation is suitable for routes where a simple aqueous solution is preferred, provided

the final concentration is within the solubility limit.

Components:

Sterile Water or Saline

Procedure:
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Weigh the required amount of Fsllry-NH2.

Add the sterile water or saline to the Fsllry-NH2.

Vortex or sonicate until the peptide is completely dissolved.

Ensure the final concentration does not exceed 1 mg/mL.

5.2. In Vivo Administration Workflow

The following diagram outlines a general workflow for an in vivo study using Fsllry-NH2.
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Safety and Handling
Fsllry-NH2 should be handled in a laboratory setting by trained personnel.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

For long-term storage, Fsllry-NH2 powder should be stored at -20°C or -80°C.[5]

Prepared solutions should ideally be used fresh. If storage is necessary, aliquot and store at

-20°C for up to one month.[8] Avoid repeated freeze-thaw cycles.

Concluding Remarks
Fsllry-NH2 is a valuable tool for studying PAR2 signaling in vivo. However, researchers must

be aware of its off-target agonistic activity on MrgprC11 in mice, which can confound the

interpretation of results, particularly in studies related to sensory responses. The lack of

established systemic dosage information for mice necessitates careful dose-finding studies.

The protocols and data presented in this application note are intended to serve as a starting

point for the development of robust and well-controlled in vivo experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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